Cas no 1321613-02-8 (Methyl 4-bromo-2-chloro-6-fluorobenzoate)

• Product Name: Methyl 4-bromo-2-chloro-6-fluorobenzoate
• CAS No: 1321613-02-8
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• MDL: MFCD22574196
• CID: 2123997
• PubChem ID: 58072739
• Update Time: 2025-06-25

Methyl 4-bromo-2-chloro-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-6-fluorobenzoic acid methyl ester
• methyl 4-bromo-2-chloro-6-fluorobenzoate
• CL8932
• PC49657
• FCH2294154
• AK313165
• AX8254375
• AB0087537
• X3649
• Benzoic acid, 4-bromo-2-chloro-6-fluoro-, methyl ester
• WCC61302
• SY258310
• 1321613-02-8
• DS-11882
• METHYL4-BROMO-2-CHLORO-6-FLUOROBENZOATE
• CS-0093855
• MFCD22574196
• AKOS027322280
• SCHEMBL516651
• DB-332103
• DTXSID10728743
• 854-263-9
• DTXCID50679487
• Methyl 4-bromo-2-chloro-6-fluorobenzoate

• MDL： MFCD22574196
• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)7-5(10)2-4(9)3-6(7)11/h2-3H,1H3
• InChI Key： MDFGLYHZCDEBLE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)OC)=C(C=1)Cl)F

Computed Properties

• Exact Mass: 265.91455g/mol
• Monoisotopic Mass: 265.91455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-bromo-2-chloro-6-fluorobenzoate

Methyl 4-Bromo-2-Chloro-6-Fluorobenzoate: A Comprehensive Overview

Methyl 4-bromo-2-chloro-6-fluorobenzoate, also known by its CAS number 1321613-02-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of halogenated benzoate esters, which are widely studied for their unique chemical properties and potential uses in drug design, agrochemicals, and advanced materials.

The molecular structure of methyl 4-bromo-2-chloro-6-fluorobenzoate consists of a benzoic acid derivative with three halogen substituents: bromine at the para position, chlorine at the ortho position, and fluorine at the meta position. The methyl ester group further enhances its reactivity and solubility properties, making it an attractive candidate for various synthetic transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents.

One of the most intriguing aspects of this compound is its ability to undergo regioselective substitution reactions due to the electron-withdrawing effects of the halogen atoms. Researchers have exploited this property to design highly efficient synthetic pathways for complex molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl 4-bromo-2-chloro-6-fluorobenzoate can serve as a versatile building block for constructing heterocyclic frameworks, which are crucial components of many pharmaceutical agents.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 310°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in solution-phase reactions. Moreover, its stability under mild thermal conditions has been validated through extensive testing, ensuring its reliability in large-scale chemical processes.

The synthesis of methyl 4-bromo-2-chloro-6-fluorobenzoate typically involves a multi-step procedure that begins with the bromination of a chlorofluoro-substituted benzoic acid derivative. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for industrial applications. For example, the use of palladium-catalyzed coupling reactions has enabled researchers to achieve unprecedented levels of regioselectivity in its preparation.

From an environmental perspective, studies have shown that this compound exhibits low toxicity to aquatic organisms when properly managed. However, its handling requires adherence to standard safety protocols due to its potential irritant effects on human skin and eyes. The compound's environmental fate is primarily influenced by biodegradation processes, which occur at a moderate rate under aerobic conditions.

In conclusion, methyl 4-bromo-2-chloro-6-fluorobenzoate stands out as a pivotal molecule in contemporary chemical research. Its unique combination of halogen substituents and ester functionality continues to drive innovation across multiple disciplines. As research into its applications expands, it is anticipated that this compound will play an even more prominent role in shaping future advancements in chemistry and related fields.